Cas no 1804316-76-4 (4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol)
4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol
-
- Inchi: 1S/C8H6ClF4NO2/c9-1-4-5(3-15)7(10)14-2-6(4)16-8(11,12)13/h2,15H,1,3H2
- InChI Key: CQYFBAZWQGTQSO-UHFFFAOYSA-N
- SMILES: ClCC1C(=CN=C(C=1CO)F)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 229
- XLogP3: 2
- Topological Polar Surface Area: 42.4
4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098835-1g |
4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol |
1804316-76-4 | 97% | 1g |
$1,445.30 | 2022-04-02 |
4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol
Recent Advances in the Study of 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804316-76-4)
The compound 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804316-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a compound of considerable interest for researchers.
One of the key areas of investigation has been the synthesis and optimization of 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving halogenation and fluorination, followed by selective functionalization of the pyridine ring. This advancement is expected to facilitate further pharmacological evaluations and industrial applications.
In addition to synthetic improvements, the biological activity of this compound has been a focal point. Preliminary in vitro studies have demonstrated its efficacy as an inhibitor of certain kinase enzymes, which are implicated in various cancers and inflammatory diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol exhibited potent inhibitory effects on a specific kinase target, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing new therapeutic agents.
Furthermore, the compound's structural versatility allows for extensive derivatization, enabling researchers to explore its applications beyond medicine. A 2023 study in the Journal of Agricultural and Food Chemistry highlighted its use as a precursor for novel agrochemicals. The trifluoromethoxy group, in particular, was found to enhance the compound's stability and bioactivity, making it a promising candidate for pest control formulations.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further optimization. Recent research has also raised questions about potential off-target effects, necessitating comprehensive toxicological studies. However, the ongoing advancements in synthetic chemistry and molecular modeling are expected to address these limitations, paving the way for more robust applications.
In conclusion, 4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol (CAS: 1804316-76-4) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for further investigation. Continued research efforts are likely to uncover new applications and optimize its properties for therapeutic and industrial use.
1804316-76-4 (4-(Chloromethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)